Cobalt trihydroxide

• IUPAC Name: cobalt;trihydrate
• InChI: InChI=1S/Co.3H2O/h;3*1H2
• InChI Key: WHWYFOIYRCTLFZ-UHFFFAOYSA-N
• Canonical SMILES: O.O.O.[Co]
• Molecular Formula: CoH6O3
• Molecular Weight: 112.979 g/mol
• CAS RN: 1307-86-4

Description

Cobalt trihydroxide is an ionic compound with trivalent cobalt cations Co3+ and hydroxyl anions OH−. It is known in two structurally different forms, “brownish-black” and "green".

Synthesis Analysis

The α-Co(OH)2 structure comprised a layered structure with anion intercalation. Phase transformations of metastable α-Co(OH)2 into various other cobalt hydroxides, such as β-Co(OH)2, γ-CoOOH, and β-CoOOH, were selectively performed through a variation in the chemical environment. Electrochemical oxidative transformations of α-Co(OH)2 and β-Co(OH)2 into γ-CoOOH and β-CoOOH, respectively, were also successfully accomplished.

Molecular Structure Analysis

The molecular formula of Cobalt trihydroxide is H3CoO3. The average mass is 109.955 Da and the mono-isotopic mass is 109.941422 Da.

Chemical Reactions Analysis

Cobalt hydroxides were applied to the oxygen evolution reaction (OER) and chloride oxidation reaction (COR) to investigate the correlation between the crystal structure and activity. The γ-CoOOH showed better OER catalytic activity than β-CoOOH. In contrast, β-CoOOH showed higher COR selectivity than γ-CoOOH.

Physical And Chemical Properties Analysis

Cobalt trihydroxide has an average mass of 109.955 Da and a mono-isotopic mass of 109.941422 Da. It has 3 hydrogen bond acceptors and 3 hydrogen bond donors. The polar surface area is 61 Å.

Scientific Research Applications

• Wear Resistance of Cobalt-based Superalloys : Cobalt-based superalloys, which include Cobalt trihydroxide, are used in aero-engine combustor components for their high strength and wear resistance at elevated temperatures. The surface oxide formed during the fretting process impacts the tribological behavior of these materials, with Cobalt monoxide (CoO) playing a significant role (Korashy, Attia, Thomson, & Oskooei, 2015).

• Catalysis in Carbon Dioxide Coupling : Trimetallic cobalt, nickel, and zinc complexes, which include Cobalt trihydroxide, have been found to be effective catalysts for the coupling of carbon dioxide with epoxides, especially in producing cyclic carbonates (Li, Su, Lin, Huang, Tsai, Lee, & Ko, 2017).

• Cobalt Oxide Nanoislands for Water Splitting : Cobalt trihydroxide plays a role in the formation of CoOx/Au(111) model systems for water splitting. Its transformation into Co(OH)₂ nanoislands is essential for electrocatalytic activities (Fester, Sun, Rodrı́guez-Fernández, Walton, & Lauritsen, 2019).

• Hydrogen Transfer Reactions : Cobalt trihydroxide is used as a catalyst in hydrogen transfer reactions between cyclohexanone and isopropyl alcohol, demonstrating its importance in organic synthesis and reaction mechanisms (Małunowicz, Tyrlik, & Lasocki, 1974).

• Electrochemical Performance in Batteries : Studies have shown that Cobalt trihydroxide, as an additive in positive electrodes, significantly affects the electrochemical performance of nickel/metal hydride (Ni/MH) power batteries, impacting their power and capacitive performance (Xia, Yang, & Shao, 2011).

• Chemically Modified Electrodes for Detection : Cobalt-based glassy carbon electrodes modified with Cobalt trihydroxide have been used in amperometric detection in flow analysis of carbohydrates, demonstrating its application in sensitive analytical techniques (Cataldi, Casella, Desimoni, & Rotunno, 1992).

Safety And Hazards

Avoid breathing mist, gas or vapours. Avoid contacting with skin and eye. Use personal protective equipment. Wear chemical impermeable gloves. Ensure adequate ventilation. Remove all sources of ignition.

Future Directions

CME Group, the world’s leading derivatives marketplace, announced that it will launch Cobalt Hydroxide futures on October 23. This is in response to evolving hedging needs within the rapidly growing electric vehicle space.